Cas no 2037678-36-5 (5-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,2-c]pyridine)

• Product Name: 5-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,2-c]pyridine
• CAS No: 2037678-36-5
• MF: C₁₃H₁₇N₃O₄S
• MW: 311.356781721115
• CID: 6199778
• PubChem ID: 121638526
• Update Time: 2025-06-10

5-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 2037678-36-5
• 5-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,2-c]pyridine
• EN300-1168182

• Inchi： 1S/C13H17N3O4S/c17-16(18)11-1-3-12(4-2-11)21(19,20)15-8-6-13-10(9-15)5-7-14-13/h1-4,10,13-14H,5-9H2
• InChI Key： BFKDXMUAJVJGIX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCC2C(C1)CCN2)(=O)=O

Computed Properties

• Exact Mass: 311.09397721g/mol
• Monoisotopic Mass: 311.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 104Ų

Additional information on 5-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,2-c]pyridine

Introduction to 5-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,2-c]pyridine (CAS No. 2037678-36-5)

5-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,2-c]pyridine, with the CAS number 2037678-36-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The structure of 5-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,2-c]pyridine features a pyrrolopyridine core functionalized with a 4-nitrobenzenesulfonyl group. The presence of the nitro group and the sulfonyl moiety imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. Recent studies have shown that this compound exhibits potent inhibitory activity against various enzymes and receptors, making it a promising candidate for drug development.

In the context of medicinal chemistry, 5-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,2-c]pyridine has been extensively studied for its potential as a therapeutic agent. One of the key areas of research has been its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 5-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,2-c]pyridine has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that 5-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,2-c]pyridine could be developed into a novel anticancer agent.

In addition to its anti-inflammatory and anticancer properties, recent research has also explored the neuroprotective effects of 5-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,2-c]pyridine. Studies using animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease have shown that this compound can reduce oxidative stress and prevent neuronal cell death. The neuroprotective effects are thought to be mediated by its ability to scavenge free radicals and inhibit the activation of microglia, which are key players in neuroinflammation.

The pharmacokinetic properties of 5-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,2-c]pyridine have also been investigated to assess its suitability for clinical development. Preclinical studies have demonstrated that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, 5-(4-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,2-c]pyridine (CAS No. 2037678-36-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive candidate for further preclinical and clinical investigation. Ongoing research aims to elucidate the full spectrum of its biological effects and optimize its pharmacological profile for eventual use in treating various diseases.